N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-[(4-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C21H19N3O7S/c1-30-15-8-10-16(11-9-15)32(28,29)23-18-6-4-3-5-17(18)21(25)22-19-12-7-14(24(26)27)13-20(19)31-2/h3-13,23H,1-2H3,(H,22,25)
• InChI Key: MARVOMBAIDGCFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C21H19N3O7S
• Molecular Weight: 457.5 g/mol
• CAS No.: 898466-02-9

Description

N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide is a useful research compound. Its molecular formula is C21H19N3O7S and its molecular weight is 457.46. The purity is usually 95%.
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Scientific Research Applications

Amidine Protection for Solution Phase Library Synthesis

The reagent 4-methoxybenzyl-4-nitrophenylcarbonate has been applied for the N-protection of amidinonaphthol, demonstrating the utility of the 4-methoxybenzyloxycarbonyl group for the multiparallel solution phase synthesis of substituted benzamidines. This method is highlighted for its mild deprotection conditions, making it suitable for synthesizing a variety of benzamidine derivatives (Bailey et al., 1999).

Corrosion Inhibition Studies

A study on the influence of electron-withdrawing (NO2) and electron-releasing (OCH3) substituents on N-Phenyl-benzamide derivatives revealed their effects on the inhibition efficiency against the acidic corrosion of mild steel. The presence of a methoxy (OCH3) substituent enhanced the inhibition efficiency, providing insights into the design of more effective corrosion inhibitors (Mishra et al., 2018).

Synthesis and Pharmacological Activity

The synthesis of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl) substituted benzene sulfonamide derivatives has been explored for their diuretic, antihypertensive, and anti-diabetic potential. One compound showed potent activity, illustrating the compound's relevance in developing new therapeutic agents (Rahman et al., 2014).

Rhodium(III)-Catalyzed Cyanation

The catalyzed cyanation of the aromatic C-H bond and subsequent denitrosation of N-nitrosoarylamines introduced a novel approach to synthesize 2-(alkylamino)benzonitriles. This method utilized N-cyano-N-phenyl-p-methylbenzenesulfonamide as the "CN" source, showcasing a versatile strategy for constructing benzonitrile derivatives (Dong et al., 2015).